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Compound of Interest

Compound Name: Selenium-75

Cat. No.: B078453

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the nuclear decay
properties of Selenium-75 (75Se), a commercially significant radioisotope with applications
spanning industrial radiography to scientific research. This document summarizes its
fundamental decay characteristics, emission spectra, and outlines the experimental
methodology used for their determination.

Core Decay Properties of Selenium-75

Selenium-75 is a radioactive isotope of selenium that decays via electron capture to a stable
isotope of arsenic, 75As.[1][2] This process involves the capture of an inner atomic electron by
a proton in the nucleus, transforming the proton into a neutron and resulting in the emission of
a neutrino. The decay is characterized by a well-defined half-life and a complex spectrum of
subsequent gamma and X-ray emissions as the daughter nucleus de-excites.

A summary of the primary decay properties of Selenium-75 is presented in the table below.
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Property Value

Half-life (T1/2) 119.78 days

Decay Mode Electron Capture (100%)
Q-value (EC) 863.6 keV

Parent Nuclide 75Se

Daughter Nuclide 75As (stable)

Emission Spectra of Selenium-75

The electron capture decay of Selenium-75 to Arsenic-75 results in the emission of a cascade
of gamma rays and internal conversion electrons as the daughter nucleus transitions to its
ground state. The most prominent gamma emissions are at 136.0 keV and 264.7 keV.[3] A
detailed breakdown of the principal gamma and electron emissions is provided in the following

tables.

Gamma Emissions

Energy (keV) Intensity (%)
66.05 1.11

96.74 3.42

121.12 17.20

136.00 58.25

198.61 1.48

264.66 58.90

279.54 24.99

303.92 1.32

400.66 11.47

Electron Emissions
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Energy (keV) Intensity (%)
14 6
85 3
124 2

Decay Scheme of Selenium-75

The decay of 75Se to 75As is a complex process involving transitions to several excited states
of the daughter nucleus. The following diagram illustrates the principal decay pathways.

400.7 keV (5/2+) y 400.7 keV

y 136.0 keV

264.7 keV (3/2-) AR NR VB 755 (g.s. 3/2-)

EC (59%)
y 198.6 keV

K

Se75

198.6 keV (1/2-)

Click to download full resolution via product page

Simplified decay scheme of Selenium-75.

Experimental Determination of Decay Properties

The decay characteristics of Selenium-75 are primarily determined using gamma-ray
spectroscopy. This technique allows for the identification and quantification of the gamma rays

emitted during radioactive decay.

Experimental Protocol: Gamma-Ray Spectroscopy

A generalized workflow for the gamma-ray spectroscopic analysis of a 75Se source is outlined

below.
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e Source Preparation: A calibrated 75Se source of known activity is prepared. The source is
typically encapsulated to ensure safety and prevent contamination.

o Detector Setup and Calibration: A high-purity germanium (HPGe) detector, known for its
excellent energy resolution, is cooled to liquid nitrogen temperatures. The detector is then
energy and efficiency calibrated using standard radioactive sources with well-known gamma-
ray emissions covering the energy range of interest for 75Se.

o Data Acquisition: The 75Se source is placed at a defined distance from the detector. The
gamma-ray spectrum is acquired for a predetermined duration to ensure sufficient statistical
accuracy. Background radiation is also measured separately to allow for its subtraction from
the sample spectrum.

o Spectral Analysis: The acquired gamma-ray spectrum is analyzed to identify the photopeaks
corresponding to the gamma rays emitted by 75Se. The energy and net area (counts) of
each photopeak are determined.

o Data Interpretation: The energies of the identified photopeaks are used to confirm the identity
of the radioisotope. The net area of each photopeak, corrected for the detector efficiency at
that energy, is used to determine the relative intensity of each gamma-ray emission. The
half-life can be determined by measuring the activity of the source over a period of time and
fitting the data to an exponential decay curve.

The following diagram illustrates the typical workflow for such an experiment.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Prepare 7>Se Source Setup & Calibrate HPGe Detector

Data Acquisition

Acquire Gamma Spectrum of 7>Se Acquire Background Spectrum

Analysis & Interpretati

Background Subtraction

:

Identify Photopeaks & Determine Net Areas

Y\

Calculate Emission Intensities Determine Half-life

Click to download full resolution via product page

Experimental workflow for gamma-ray spectroscopy of Selenium-75.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling the Decay Characteristics of Selenium-75: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078453#what-are-the-decay-properties-of-selenium-
75]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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